Indole-7-carboxaldehyde
Cat. No. B017374
Key on ui cas rn:
1074-88-0
M. Wt: 145.16 g/mol
InChI Key: XQVZDADGTFJAFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][cH:5][c:6]2[cH:7][cH:8][nH:9][c:10]12.[CH2:11]([Li:12])[CH2:13][CH2:14][CH3:15].[CH3:16][CH2:17][CH2:18][CH2:19][CH2:20][CH3:21].[CH3:22][N:23]([CH:24]=[O:25])[CH3:26].[O:27]1[CH2:28][CH2:29][CH2:30][CH2:31]1.[OH2:32]>>[c:2]1([CH:24]=[O:25])[cH:3][cH:4][cH:5][c:6]2[cH:7][cH:8][nH:9][c:10]12
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Brc1cccc2cc[nH]c12
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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[Li]CCCC
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCCCCC
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|
Name
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|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
CN(C)C=O
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
C1CCOC1
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
|
|
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Type
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product
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Smiles
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O=Cc1cccc2cc[nH]c12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
